(1H-indazol-6-yl)methanamine
Overview
Description
“(1H-indazol-6-yl)methanamine” is a chemical compound with the CAS Number: 710943-26-3 . It has a molecular weight of 147.18 .
Synthesis Analysis
The synthesis of indazole derivatives has been explored in various studies. For instance, a study reported a series of 2-(1H-indazol-6-yl)-1H-benzo[d]imidazole derivatives as potent FLT3 inhibitors based on the structural optimization of previous FLT3 inhibitors .Molecular Structure Analysis
The molecular structure of “(1H-indazol-6-yl)methanamine” can be represented by the InChI code: 1S/C8H9N3/c9-4-6-1-2-7-5-10-11-8(7)3-6/h1-3,5H,4,9H2,(H,10,11) .Physical And Chemical Properties Analysis
“(1H-indazol-6-yl)methanamine” is a solid at room temperature .Scientific Research Applications
Medicinal Chemistry and Drug Development
(1H-indazol-6-yl)methanamine: and its derivatives have shown promise as potential drug candidates. Researchers explore their pharmacological activities, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial effects. Some recently marketed drugs even contain the indazole structural motif .
Anticancer Agents
The compound has been investigated for its anticancer properties. Researchers design and synthesize novel derivatives to enhance their efficacy against cancer cells. These derivatives often target specific pathways or molecular targets involved in cancer progression .
Coordination Chemistry and Metal Complexes
The amino group in 6-aminoindazole allows for coordination with transition metals. Scientists study metal complexes formed with this ligand. These complexes can serve as catalysts, sensors, or materials with unique properties .
Phosphoinositide 3-Kinase δ (PI3Kδ) Inhibition
Indazoles, including (1H-indazol-6-yl)methanamine , can act as selective inhibitors of PI3Kδ. This enzyme plays a crucial role in signaling pathways related to respiratory diseases. Researchers explore these compounds for potential therapeutic interventions .
Materials Science and Organic Electronics
Indazoles find applications in organic electronics due to their electron-rich nature. Researchers investigate their use as building blocks for organic semiconductors, light-emitting materials, and conductive polymers .
Photophysical Properties and Fluorescent Probes
The indazole scaffold exhibits interesting photophysical properties, including fluorescence. Scientists develop fluorescent probes based on (1H-indazol-6-yl)methanamine for bioimaging, cellular tracking, and sensing applications .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1H-indazol-6-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c9-4-6-1-2-7-5-10-11-8(7)3-6/h1-3,5H,4,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHJMUMBVCKECNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1CN)NN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90626950 |
Source
|
| Record name | 1-(1H-Indazol-6-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90626950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1H-indazol-6-yl)methanamine | |
CAS RN |
710943-26-3 |
Source
|
| Record name | 1-(1H-Indazol-6-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90626950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2H-indazol-6-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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